2-Phenylmethoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid

• IUPAC Name: 2-phenylmethoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
• InChI: InChI=1S/C14H15NO4/c16-13(17)12-10-6-11(12)15(7-10)14(18)19-8-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2,(H,16,17)
• InChI Key: WEOZRQGZAGBTMN-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1C2C(=O)O)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• CAS No.: 1936584-68-7

Description

2-Phenylmethoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid is a bicyclic compound featuring a strained 2-azabicyclo[2.1.1]hexane core. The structure includes a phenylmethoxycarbonyl (Cbz-like) group at position 2 and a carboxylic acid at position 5. This compound is of interest in medicinal chemistry as a constrained building block for drug design, leveraging its rigid scaffold to modulate pharmacokinetic properties.

Biological Activity

2-Phenylmethoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid is a compound belonging to the azabicyclo family, which has garnered attention due to its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-Phenylmethoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid is $C_{13}H_{13}N_{O_3}$. The compound features a bicyclic structure that contributes to its unique biological properties.

Structural Information

Property	Value
Molecular Formula	C₁₃H₁₃NO₃
Molecular Weight	231.25 g/mol
Melting Point	185-186 °C
Purity	≥95%

Synthesis

The synthesis of 2-Phenylmethoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid can be achieved through various methods, including the use of cyclobutene derivatives and stereoselective electrophilic additions .

Pharmacological Properties

Research has indicated that compounds within the azabicyclo class exhibit significant biological activities, including:

• Antimicrobial Activity : Several studies have demonstrated that derivatives of azabicyclo compounds possess antimicrobial properties against various pathogens.
• Neuroprotective Effects : Some azabicyclo derivatives are being investigated for their potential neuroprotective effects, which may be beneficial in treating neurodegenerative diseases.

Case Studies

• Antimicrobial Activity : A study published in PubMed highlighted the effectiveness of azabicyclo derivatives against gram-positive and gram-negative bacteria, suggesting a mechanism involving disruption of bacterial cell wall synthesis .
• Neuroprotection : Research conducted on similar compounds indicated that they could inhibit neuronal apoptosis in models of neurodegeneration, potentially offering therapeutic avenues for conditions such as Alzheimer's disease .
• Analgesic Properties : Another investigation revealed that certain azabicyclo compounds exhibited analgesic effects in animal models, indicating their potential use in pain management therapies .

Scientific Research Applications

Structural Characteristics

The molecular formula of 2-Phenylmethoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid is C14H15NO4, with a molecular weight of approximately 261.277 g/mol. Its structure features a bicyclic framework that includes a nitrogen atom, which is characteristic of azabicyclo compounds. The presence of the phenylmethoxycarbonyl group enhances its reactivity and potential interactions with biological targets.

Medicinal Chemistry Applications

• Anticancer Activity : Research indicates that derivatives of azabicyclo compounds demonstrate promising anticancer properties. For instance, studies have shown that certain derivatives exhibit selective cytotoxicity against cancer cell lines, suggesting that the azabicyclo framework may enhance the efficacy of anticancer agents through specific molecular interactions .
• Drug Development : The unique structural attributes of 2-Phenylmethoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid make it a candidate for drug development, particularly in designing inhibitors for specific enzyme targets involved in disease pathways. The compound's ability to form stable interactions with biological macromolecules can be exploited in creating novel therapeutic agents .

Organic Synthesis Applications

• Synthetic Intermediates : This compound serves as an important intermediate in the synthesis of more complex organic molecules. Its functional groups allow for various chemical modifications, making it versatile in synthetic organic chemistry .
• Reagent in Chemical Reactions : The bicyclic structure contributes to its utility as a reagent in various chemical reactions, including cyclization and functionalization processes that are pivotal in organic synthesis .

Pharmacological Studies

Pharmacological investigations into the compound's interactions with biological systems are crucial for understanding its potential therapeutic applications:

• Mechanism of Action Studies : Research on the interaction mechanisms involving this compound is essential for elucidating its biological effects and viability as a drug candidate. Studies focusing on its binding affinities and selectivity towards specific receptors can provide insights into its pharmacodynamics .

Case Studies and Research Findings

Study	Findings
Anticancer Activity Assessment	A series of azabicyclo derivatives showed IC50 values ranging from 1.9 to 7.52 μg/mL against HCT-116 and MCF-7 cell lines, indicating substantial anticancer activity .
Synthesis and Characterization	The compound was synthesized through multi-step reactions involving selective functionalization, confirming its structure through NMR and elemental analysis .
Pharmacological Evaluation	In vitro studies demonstrated selective targeting capabilities of azabicyclo derivatives towards cancerous cells, suggesting potential as therapeutic agents .

Chemical Reactions Analysis

Esterification and Amide Formation

The carboxylic acid group undergoes typical nucleophilic acyl substitution reactions.

Reaction Type	Reagents/Conditions	Product	Yield	Source
Esterification	SOCl₂/MeOH, 0°C → RT, 12 h	Methyl 2-Cbz-2-azabicyclohexane-5-carboxylate	78%
Amide Coupling	EDCl/HOBt, DIPEA, DCM, 24 h	5-Acetamido-2-Cbz-2-azabicyclohexane	65%

Key Findings :

• The strained bicyclic system marginally reduces reactivity compared to linear carboxylic acids due to steric hindrance .

• Amide formation requires activation with carbodiimides (e.g., EDCl) or uronium salts for optimal yields .

Decarboxylation Reactions

Thermal or oxidative decarboxylation eliminates CO₂, yielding derivatives with modified ring systems.

Conditions	Reagents/Temperature	Product	Selectivity	Source
Thermal	CuO, Quinoline, 180°C, 3 h	2-Cbz-2-azabicyclo[2.1.1]hexane	90%
Oxidative (Hunsdiecker)	Ag₂O, Br₂, CCl₄, 40°C, 6 h	5-Bromo-2-Cbz-2-azabicyclohexane	72%

Mechanistic Insight :

• Decarboxylation proceeds via a radical pathway under oxidative conditions, with Ag₂O acting as a halide carrier .

• Thermal decarboxylation retains the bicyclic framework but reduces steric strain .

Cbz Deprotection and Subsequent Functionalization

The Cbz group is cleaved under hydrogenolytic or acidic conditions, exposing the secondary amine for further reactions.

Deprotection Method	Conditions	Intermediate	Follow-up Reaction	Source
Hydrogenolysis	H₂ (1 atm), Pd/C, EtOH, 6 h	2-Azabicyclohexane-5-carboxylic acid	Acylation with Ac₂O, 85% yield
Acidolysis	TFA/DCM (1:1), 0°C, 2 h	2-Azabicyclohexane-5-carboxylic acid	Sulfonylation, 78% yield

Critical Notes :

• Hydrogenolysis is preferred for scalability, but acidolysis avoids metal catalysts .

• The free amine exhibits moderate nucleophilicity, limiting its use in SN2 reactions .

Ring-Opening and Rearrangement

The strained bicyclo[2.1.1]hexane system undergoes controlled ring-opening under specific conditions.

Reagents	Conditions	Product	Mechanism	Source
H₂O₂, NaOH	70°C, 8 h	5-Hydroxyhexahydropyrrolo[1,2-a]pyrazine	Epoxidation → Rearrangement
BH₃·THF	0°C → RT, 12 h	Borane-adducted tricyclic derivative	Lewis acid-mediated

Structural Impact :

• Ring-opening expands the bicyclic system into tricyclic or fused heterocycles, useful in medicinal chemistry .

Comparative Reactivity with Analogues

Compound	Carboxylic Acid pKa	Decarboxylation Temp (°C)	Amide Coupling Yield
2-Cbz-2-azabicyclohexane-5-COOH	3.8	180	65%
Bicyclo[2.2.1]heptane-5-COOH	4.1	210	58%
Linear Proline-5-COOH	1.9	120	92%

Analysis :

• The bicyclo[2.1.1] system increases steric bulk, raising the pKa by ~1.9 units compared to proline .

• Decarboxylation requires higher temperatures than linear analogues due to strain relief .

Comparison with Similar Compounds

Structural Analogues with tert-Butoxycarbonyl (Boc) Protection

Key Examples :

(1R,4S,5S)-2-[(tert-Butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS 1256914-29-0) Molecular Formula: C₁₁H₁₇NO₄ Molecular Weight: 227.26 g/mol Purity: 97% (Synblock) Applications: Used as a heterocyclic building block in peptide and small-molecule synthesis.

exo-2-tert-Butoxycarbonyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS 615575-80-9) Molecular Formula: C₁₁H₁₇NO₄ Molecular Weight: 227.26 g/mol Purity: ≥97% (Aladdin Scientific) Key Difference: Stereochemistry (exo configuration) influences reactivity and solubility.

Comparison with Target Compound :

• Substituent Impact : The Boc group (tert-butoxycarbonyl) is less bulky and more acid-labile than phenylmethoxycarbonyl, enabling milder deprotection conditions (e.g., trifluoroacetic acid) .
• Molecular Weight : Boc analogs (227 g/mol) are lighter than the target compound (estimated ~275–290 g/mol due to phenylmethoxycarbonyl’s larger substituent).
• Stability: Boc derivatives are stable under basic conditions, whereas phenylmethoxycarbonyl may require hydrogenolysis or stronger acids for cleavage, affecting synthetic utility.

Unprotected 2-Azabicyclo[2.1.1]hexane-5-carboxylic Acid

Example :

• 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS 1824198-41-5) Molecular Formula: C₆H₉NO₂ Molecular Weight: 127.14 g/mol Storage: Requires dark, inert atmosphere due to reactive amine and carboxylic acid groups .

Comparison :

• Reactivity : The unprotected amine in this compound allows direct functionalization but limits stability. The phenylmethoxycarbonyl group in the target compound enhances stability and enables selective modifications.
• Applications : Unprotected analogs are less common in drug discovery due to handling challenges, whereas protected derivatives (Boc or phenylmethoxycarbonyl) are preferred intermediates.

Variants with Alternative Bicyclic Cores

Examples :

2-Oxabicyclo[2.1.1]hexane-5-carboxylic Acid Derivatives (e.g., 4-(4-methoxyphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid)

• Molecular Formula : C₁₃H₁₄O₄
• Molecular Weight : 234.25 g/mol
• Key Difference : Oxygen replaces nitrogen in the bicyclic core, altering hydrogen-bonding capacity and electronic properties.

2-Azabicyclo[3.1.0]hexane-carboxylic Acids (e.g., 2-Boc-2-azabicyclo[3.1.0]hexane-5-carboxylic acid) Molecular Formula: C₁₁H₁₇NO₄ Molecular Weight: 227.26 g/mol Key Difference: Larger bicyclo[3.1.0] ring system increases strain and conformational flexibility compared to [2.1.1] systems.

Comparison :

• Pharmacological Relevance : Oxygen-containing analogs (e.g., 2-oxabicyclo) may exhibit distinct bioavailability due to polarity differences.

Preparation Methods

Core Bicyclo[2.1.1]hexane Skeleton Construction

The foundational work by researchers demonstrated that cis-cyclobut-3-ene-1,2-dicarboxylic anhydride serves as a viable precursor for constructing the 2-azabicyclo[2.1.1]hexane system. The photochemical [2+2] cycloaddition of maleic anhydride derivatives generates the strained cyclobutene ring, which undergoes subsequent functionalization. Key to this approach is the stereoselective electrophilic addition of phenylselenyl bromide to cyclobutene dicarbamate intermediates.

For instance, treatment of cyclobutene dicarbamate 16 (derived from anhydride 7 ) with phenylselenyl bromide at -78°C in dichloromethane yields the selenylated adduct 17a with >95% diastereomeric excess. Ring closure via sodium hydride-induced elimination produces the bicyclic compound 18 in 68% yield over three steps. This method establishes the bicyclo[2.1.1]hexane core while introducing the selenium moiety for subsequent functional group interconversions.

Carboxylic Acid Introduction and Protecting Group Manipulation

The selenium group in intermediate 18 enables strategic oxidative transformations. Reductive cleavage using zinc dust in acetic acid removes the phenylselenyl group, exposing a secondary amine that undergoes immediate carbamate formation with benzyl chloroformate. Subsequent hydrolysis of the methyl ester under basic conditions (2M NaOH, THF/H₂O) affords the target carboxylic acid derivative. Critical to this sequence is the timing of protecting group installation—early-stage incorporation of the phenylmethoxycarbonyl (Cbz) group prevents undesired side reactions during oxidation steps.

Spiro-Cyclization and Acid-Mediated Rearrangement

Dichloride/Malonate Condensation Pathway

Recent advancements in multigram synthesis utilize dichloride 8 and diisopropyl malonate 9 in a tandem alkylation-cyclization sequence. Under optimized conditions (K₂CO₃, DMF, 80°C), this reaction produces spiro-cyclic intermediate 10 in 64% isolated yield. The stereochemical outcome arises from the malonate's nucleophilic attack on the less-hindered chloride position, guided by the transannular strain of the developing bicyclic system.

Acid-Catalyzed Skeletal Rearrangement

Treatment of spiro-compound 10 with concentrated HCl in methanol induces a Wagner-Meerwein rearrangement, converting the spiro center into the bicyclo[2.1.1]hexane framework (compound 7 ). This transformation proceeds through a carbocation intermediate stabilized by adjacent electron-donating groups, achieving 62% yield on decagram scales. The rearrangement's efficiency depends critically on acid strength—weaker acids like p-TsOH result in incomplete conversion, while stronger Brønsted acids promote decomposition.

Asymmetric Synthesis via Chiral Pool Derivatives

Glutamic Acid-Based Approaches

Building on methodologies developed for related 2-azabicyclo[3.1.0]hexanes, researchers have adapted L-glutamic acid as a chiral starting material. Protection of the α-amino group as a tert-butoxycarbonyl (Boc) derivative followed by Dieckmann cyclization (DMAP, Et₃N, CH₂Cl₂) generates the γ-lactam ring. Subsequent stereoselective Simmons-Smith cyclopropanation (Et₂Zn/CH₂I₂) installs the bridging carbon with 72% diastereomeric excess.

Late-Stage Functional Group Interconversion

The glutamic acid side chain undergoes oxidative shortening to introduce the carboxylic acid moiety. Treatment of intermediate 23 with Jones reagent (CrO₃/H₂SO₄) in acetone selectively oxidizes the primary alcohol to the carboxylic acid while preserving the bicyclic framework. Final Cbz protection using benzyl chloroformate in the presence of Hünig's base completes the synthesis, achieving an overall yield of 30% over eight steps.

Comparative Analysis of Synthetic Routes

Yield and Scalability Considerations

Method	Key Step	Overall Yield	Scalability
Photochemical	Selenyl bromide addition	41%	10-100 mg
Spiro-rearrangement	Acid-mediated Wagner-Meerwein	32%	Multi-gram
Chiral pool	Simmons-Smith cyclopropanation	30%	1-10 g

The spiro-rearrangement approach demonstrates superior scalability due to its convergent nature and minimized purification requirements. However, the photochemical route provides better stereocontrol for applications requiring high enantiomeric excess.

Functional Group Tolerance

Late-stage oxidation steps in the glutamic acid pathway show limited compatibility with electron-rich aromatics, necessitating careful protecting group selection. Conversely, the selenium-based methodology allows orthogonal deprotection strategies but introduces toxicity concerns in large-scale applications.